Cas no 66696-04-6 (Anthracene, tetradecahydro-9,10-diisocyanato-)
66696-04-6 structure
Product Name:Anthracene, tetradecahydro-9,10-diisocyanato-
CAS No:66696-04-6
MF:C16H22N2O2
MW:274.358084201813
CID:388355
PubChem ID:71369116
Update Time:2025-04-19
Anthracene, tetradecahydro-9,10-diisocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Anthracene, tetradecahydro-9,10-diisocyanato-
- 9,10-diisocyanato-1,2,3,4,4a,5,6,7,8,8a,9,9a,10,10a-tetradecahydroanthracene
- DTXSID80792153
- 66696-04-6
- 9,10-Diisocyanatotetradecahydroanthracene
-
- Inchi: 1S/C16H22N2O2/c19-9-17-15-11-5-1-2-6-12(11)16(18-10-20)14-8-4-3-7-13(14)15/h11-16H,1-8H2
- InChI Key: OIASMHLGWDUGCS-UHFFFAOYSA-N
- SMILES: O=C=NC1C2CCCCC2C(C2CCCCC21)N=C=O
Computed Properties
- Exact Mass: 274.168127949g/mol
- Monoisotopic Mass: 274.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.8
- Topological Polar Surface Area: 58.9Ų
Anthracene, tetradecahydro-9,10-diisocyanato- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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